Cas no 1212111-91-5 ((1S)-1-(2-Ethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-Ethoxyphenyl)ethan-1-ol
• CAS No: 1212111-91-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5043441
• Update Time: 2025-11-02

(1S)-1-(2-Ethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-ethoxyphenyl)ethan-1-ol
• (1S)-1-(2-ETHOXYPHENYL)ETHANOL
• (S)-1-(2-Ethoxyphenyl)ethanol
• NE51007
• (1S)-1-(2-Ethoxyphenyl)ethan-1-ol

• Inchi： 1S/C10H14O2/c1-3-12-10-7-5-4-6-9(10)8(2)11/h4-8,11H,3H2,1-2H3/t8-/m0/s1
• InChI Key： JDWJORYBUIOXEE-QMMMGPOBSA-N
• SMILES： O(CC)C1C=CC=CC=1[C@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Additional information on (1S)-1-(2-Ethoxyphenyl)ethan-1-ol

Recent Advances in the Study of (1S)-1-(2-Ethoxyphenyl)ethan-1-ol and Related Compound 1212111-91-5

In recent years, the compound (1S)-1-(2-Ethoxyphenyl)ethan-1-ol and its related molecule with the CAS number 1212111-91-5 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, especially in the context of chiral synthesis and as intermediates for bioactive molecules. This research brief aims to provide an overview of the latest findings and advancements related to these compounds, highlighting their synthesis, biological activities, and potential therapeutic applications.

The synthesis of (1S)-1-(2-Ethoxyphenyl)ethan-1-ol has been optimized through various catalytic methods, including asymmetric hydrogenation and enzymatic resolution. Recent studies have demonstrated that the use of chiral catalysts, such as Ru-BINAP complexes, can significantly enhance the enantioselectivity and yield of the desired (S)-enantiomer. Additionally, the compound 1212111-91-5 has been identified as a key intermediate in the synthesis of several pharmacologically active molecules, further underscoring its importance in medicinal chemistry.

Biological evaluations of (1S)-1-(2-Ethoxyphenyl)ethan-1-ol have revealed promising activities, including anti-inflammatory and analgesic properties. In vitro studies have shown that this compound can modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Furthermore, preliminary in vivo studies in rodent models have demonstrated its efficacy in reducing pain and inflammation, with minimal side effects. These findings suggest that (1S)-1-(2-Ethoxyphenyl)ethan-1-ol could serve as a lead compound for the development of novel anti-inflammatory drugs.

The compound 1212111-91-5 has also been investigated for its potential role in cancer therapy. Recent research has indicated that this molecule can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways, such as the PI3K/Akt/mTOR axis. Moreover, its structural similarity to known kinase inhibitors has prompted further exploration into its mechanism of action and potential as a targeted therapy. These studies are still in the early stages, but the initial results are encouraging and warrant further investigation.

In conclusion, the compounds (1S)-1-(2-Ethoxyphenyl)ethan-1-ol and 1212111-91-5 represent valuable tools in chemical biology and drug discovery. Their versatile synthesis methods, coupled with their promising biological activities, make them attractive candidates for further development. Future research should focus on elucidating their precise mechanisms of action, optimizing their pharmacokinetic properties, and exploring their potential in combination therapies. As the field continues to evolve, these compounds are likely to play an increasingly important role in the development of new therapeutic agents.